Cas no 1210643-00-7 (N,N-dimethyl-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}aniline)

• Product Name: N,N-dimethyl-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}aniline
• CAS No: 1210643-00-7
• MF: C₁₉H₂₆N₄O₂
• MW: 342.435344219208
• CID: 6328968
• PubChem ID: 45540398
• Update Time: 2025-06-14

N,N-dimethyl-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}aniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}aniline
• VU0648200-1
• AKOS024514736
• N,N-dimethyl-3-{4-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}aniline
• 1210643-00-7
• (3-(dimethylamino)phenyl)(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• F5596-0397
• [3-(dimethylamino)phenyl]-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]methanone

• Inchi： 1S/C19H26N4O2/c1-13(2)17-20-21-18(25-17)14-8-10-23(11-9-14)19(24)15-6-5-7-16(12-15)22(3)4/h5-7,12-14H,8-11H2,1-4H3
• InChI Key： MRZUXOOWCSOTRP-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NN=C1C1CCN(C(C2C=CC=C(C=2)N(C)C)=O)CC1

Computed Properties

• Exact Mass: 342.20557608g/mol
• Monoisotopic Mass: 342.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.5Ų

Additional information on N,N-dimethyl-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}aniline

Comprehensive Overview of N,N-dimethyl-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}aniline (CAS No. 1210643-00-7)

The compound N,N-dimethyl-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}aniline (CAS No. 1210643-00-7) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique 1,3,4-oxadiazole and piperidine moieties make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

One of the key features of this compound is its N,N-dimethylaniline group, which is known to enhance lipophilicity and improve membrane permeability. This property is critical for optimizing drug-like characteristics, a topic frequently searched by professionals in pharmacokinetics and ADME (Absorption, Distribution, Metabolism, and Excretion) studies. The integration of the propan-2-yl substituent further modulates the compound's steric and electronic properties, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 1,3,4-oxadiazoles has surged, driven by their widespread use in agrochemicals, materials science, and pharmaceuticals. This trend aligns with growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such molecules. The piperidine-1-carbonyl linkage in this compound also opens avenues for designing CNS-active drugs, a hot topic in neuroscience and psychiatric drug development.

From a synthetic perspective, the preparation of N,N-dimethyl-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}aniline involves multi-step reactions, including cyclization and acylation processes. These methods are often discussed in forums focusing on organic synthesis optimization and catalysis. The compound's CAS No. 1210643-00-7 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature, a detail highly valued by regulatory and intellectual property professionals.

Another area of interest is the compound's potential role in targeted drug delivery systems. Its structural flexibility allows for modifications that can enhance receptor binding affinity, a subject frequently explored in cancer research and precision medicine. The aniline derivative component also contributes to its utility in fluorescence labeling, a technique widely used in biochemical assays and diagnostic imaging.

As the scientific community continues to investigate N,N-dimethyl-3-{4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}aniline, its applications in computational drug design are gaining traction. Molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies are often cited in queries related to this compound, reflecting the intersection of chemistry and artificial intelligence in modern research.

In conclusion, CAS No. 1210643-00-7 represents a fascinating example of how advanced organic chemistry can yield molecules with broad utility. Its combination of 1,3,4-oxadiazole, piperidine, and N,N-dimethylaniline functionalities positions it as a valuable asset in both academic and industrial settings. Future studies will likely focus on unlocking its full potential in therapeutic and technological innovations.